![molecular formula C11H16ClNO2S B5400656 N-(3-chloro-4-methylphenyl)-1-butanesulfonamide](/img/structure/B5400656.png)
N-(3-chloro-4-methylphenyl)-1-butanesulfonamide
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Overview
Description
N-(3-chloro-4-methylphenyl)-1-butanesulfonamide, also known as CMBS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. CMBS is a sulfonamide derivative that has been synthesized for various applications in biochemical and physiological studies.
Mechanism of Action
The mechanism of action of N-(3-chloro-4-methylphenyl)-1-butanesulfonamide involves the inhibition of carbonic anhydrase, which catalyzes the reversible hydration of carbon dioxide to bicarbonate and protons. This compound binds to the active site of carbonic anhydrase, preventing the enzyme from carrying out its catalytic function. This leads to a decrease in the production of bicarbonate ions and an increase in the concentration of carbon dioxide in the body, which can have various physiological effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. Inhibition of carbonic anhydrase by this compound can lead to a decrease in the production of aqueous humor in the eye, which can reduce intraocular pressure and prevent the development of glaucoma. This compound has also been shown to have anticonvulsant properties, which may be useful in the treatment of epilepsy and other neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3-chloro-4-methylphenyl)-1-butanesulfonamide is its potency as a carbonic anhydrase inhibitor. This compound has been shown to be more potent than other sulfonamide derivatives such as acetazolamide and methazolamide. However, one of the limitations of this compound is its solubility in water, which can make it difficult to use in certain experimental settings. Additionally, this compound has not been extensively studied in vivo, and further research is needed to determine its safety and efficacy in animal models.
Future Directions
There are several future directions for the study of N-(3-chloro-4-methylphenyl)-1-butanesulfonamide. One area of research is the development of more potent and selective carbonic anhydrase inhibitors based on the structure of this compound. Another area of research is the investigation of the anticonvulsant properties of this compound and its potential use in the treatment of epilepsy. Additionally, further research is needed to determine the safety and efficacy of this compound in vivo and its potential use in the treatment of other neurological disorders.
Conclusion
In conclusion, this compound is a sulfonamide derivative that has been synthesized for various applications in biochemical and physiological studies. This compound is a potent inhibitor of carbonic anhydrase, with potential applications in the treatment of glaucoma, epilepsy, and other neurological disorders. While this compound has several advantages as a research tool, further research is needed to determine its safety and efficacy in vivo and its potential use in the treatment of various diseases.
Synthesis Methods
The synthesis of N-(3-chloro-4-methylphenyl)-1-butanesulfonamide involves the reaction of 3-chloro-4-methylphenylamine with butanesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is a white crystalline powder that is soluble in organic solvents such as DMSO and ethanol. The purity of this compound can be determined using analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
N-(3-chloro-4-methylphenyl)-1-butanesulfonamide has been used in various scientific research applications, including enzyme inhibition studies, protein modification, and drug discovery. This compound is a potent inhibitor of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance in the body. Carbonic anhydrase inhibitors such as this compound have been used in the treatment of glaucoma, epilepsy, and other neurological disorders.
Properties
IUPAC Name |
N-(3-chloro-4-methylphenyl)butane-1-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16ClNO2S/c1-3-4-7-16(14,15)13-10-6-5-9(2)11(12)8-10/h5-6,8,13H,3-4,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGRFAGQRWBXYSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCS(=O)(=O)NC1=CC(=C(C=C1)C)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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